![molecular formula NaSCN<br>CNNaS B147862 Sodium thiocyanate CAS No. 540-72-7](/img/structure/B147862.png)
Sodium thiocyanate
Overview
Description
Sodium thiocyanate (NaSCN) is an odorless white solid that sinks and mixes with water . It is one of the main sources of the thiocyanate anion and is used as a precursor for the synthesis of pharmaceuticals and other specialty chemicals .
Synthesis Analysis
Thiocyanate salts, including sodium thiocyanate, are typically prepared by the reaction of cyanide with elemental sulfur . Sodium thiocyanate is also employed to convert alkyl halides into the corresponding alkylthiocyanates .
Molecular Structure Analysis
Sodium thiocyanate crystallizes in an orthorhombic cell. Each Na+ center is surrounded by three sulfur and three nitrogen ligands provided by the triatomic thiocyanate anion .
Chemical Reactions Analysis
Sodium thiocyanate is employed to convert alkyl halides into the corresponding alkylthiocyanates . Closely related reagents include ammonium thiocyanate and potassium thiocyanate, which has twice the solubility in water .
Physical And Chemical Properties Analysis
Sodium thiocyanate is an odorless white solid that sinks and mixes with water . It has a molecular weight of 81.07 g/mol .
Scientific Research Applications
Chemical Synthesis
Sodium thiocyanate is used to convert alkyl halides into the corresponding alkylthiocyanates, which is a key reaction in organic synthesis. This process is facilitated by the fact that closely related reagents like ammonium thiocyanate and potassium thiocyanate can also be used due to their solubility properties .
Heavy Industry Applications
In industries such as coal coking, metallurgy, plastic production, and electroplating, sodium thiocyanate plays a crucial role. It is involved in various processes within these industries, highlighting its versatility .
Thiocyanation and Sulfur Chemistry
The introduction of a thiocyanate function into certain structures is an important area of study. For example, direct C–H thiocyanation using sodium thiocyanate as the SCN source has been achieved, which is significant for creating compounds like 3-thiocyanatoimidazo[1,2-a]pyridines .
Environmental Treatment
Sodium thiocyanate is involved in the treatment of thiocyanate-containing wastewater. This application is critical due to the toxicity of thiocyanate and its prevalence in industrial wastewater .
Analytical Chemistry
A method has been developed for detecting the concentration of sodium thiocyanate in milk based on surface-enhanced Raman scattering (SERS) technology. This showcases its application in analytical chemistry for detecting and measuring chemical concentrations .
Solvent Applications
It serves as a solvent for spinning polyacrylonitrile fibers, which are used in creating synthetic materials and textiles .
Mechanism of Action
Target of Action
Sodium thiocyanate (NaSCN) is a colorless, deliquescent salt that serves as a primary source of the thiocyanate anion . The compound’s primary targets are the enzymes and biochemical pathways where the thiocyanate ion (SCN-) plays a crucial role . Many thiocyanate derivatives show excellent antibacterial, antiparasitic, and anticancer activities .
Mode of Action
Sodium thiocyanate interacts with its targets primarily through the thiocyanate ion (SCN-). Thiocyanation introduces SCN groups into parent molecules, constructing SCN-containing small organic molecules . This interaction can occur through various reactions, including nucleophilic, electrophilic, and free radical reactions . Sodium thiocyanate is also employed to convert alkyl halides into the corresponding alkylthiocyanates .
Biochemical Pathways
Thiocyanate-degrading microorganisms degrade thiocyanate in an autotrophic manner for energy, while other biodegrading microorganisms use thiocyanate as a carbon or nitrogen source . The biochemical pathways and enzymes involved in thiocyanate metabolism by different bacteria are diverse . Thiocyanate can outcompete chlorine anions and other halides as substrates for myeloperoxidase by undergoing two-electron oxidation with hydrogen peroxide .
Pharmacokinetics
Sodium thiocyanate is known for its high solubility in water , which suggests that it could be readily absorbed and distributed in the body. More research is needed to fully understand the ADME properties of Sodium thiocyanate.
Result of Action
The molecular and cellular effects of Sodium thiocyanate’s action are diverse. In muscle, sodium thiocyanate enhances the excitation-contraction coupling mechanism and amplifies the response to certain substances . Sodium thiocyanate supplementation has been studied in conditions like ulcerative colitis and atherosclerosis, showing positive effects on HOSCN formation and reducing atherosclerotic plaque size .
Action Environment
Environmental factors can influence the action, efficacy, and stability of Sodium thiocyanate. For instance, thiocyanate is a common pollutant in industries such as gold mining, textiles, printing, dyeing, coking, and others . The presence of thiocyanate in industrial wastewater is an urgent problem to be solved . The impact of human exposure to these anions is highly controversial, but some studies indicate their deleterious effects on thyroid function, especially in individuals living in iodine-deficient areas .
Safety and Hazards
Inhalation of sodium thiocyanate vapor causes irritation of the nose and throat. Ingestion of large doses causes vomiting, extreme cerebral excitement, convulsions, and death in 10-48 hrs. Chronic poisoning can cause flu-like symptoms, skin rashes, weakness, fatigue, vertigo, nausea, vomiting, diarrhea, and confusion .
Future Directions
The global Sodium Thiocyanate market stood at approximately 950 thousand tonnes in 2022 and is anticipated to grow at a CAGR of 5.50% during the forecast period until 2032 . Sodium thiocyanate, a versatile compound with wide-ranging applications, plays pivotal roles across diverse industries such as textiles, agriculture, metal and steel production, and construction .
properties
IUPAC Name |
sodium;thiocyanate | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/CHNS.Na/c2-1-3;/h3H;/q;+1/p-1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VGTPCRGMBIAPIM-UHFFFAOYSA-M | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C(#N)[S-].[Na+] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
NaSCN, CNNaS | |
Record name | SODIUM THIOCYANATE | |
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Record name | SODIUM THIOCYANATE | |
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Record name | Sodium thiocyanate | |
Source | Wikipedia | |
URL | https://en.wikipedia.org/wiki/Sodium_thiocyanate | |
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Source | PubChem | |
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DSSTOX Substance ID |
DTXSID4021343 | |
Record name | Sodium thiocyanate | |
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Molecular Weight |
81.07 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
Sodium thiocyanate is an odorless white solid. Sinks and mixes with water. (USCG, 1999), Dry Powder; Liquid; Other Solid; Pellets or Large Crystals, Colorless or white deliquescent solid; [Merck Index] Colorless odorless solid; [Aldrich MSDS], COLOURLESS HYGROSCOPIC CRYSTALS OR WHITE POWDER. | |
Record name | SODIUM THIOCYANATE | |
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Record name | Thiocyanic acid, sodium salt (1:1) | |
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Record name | Sodium thiocyanate | |
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Solubility |
Solubility in water, g/100ml at 21 °C: 139 | |
Record name | SODIUM THIOCYANATE | |
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Density |
greater than 1 at 68 °F (USCG, 1999), 1.7 g/cm³ | |
Record name | SODIUM THIOCYANATE | |
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Vapor Pressure |
0.00000004 [mmHg] | |
Record name | Sodium thiocyanate | |
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Product Name |
Sodium thiocyanate | |
CAS RN |
540-72-7 | |
Record name | SODIUM THIOCYANATE | |
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Record name | Thiocyanate sodium [NF] | |
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Record name | Thiocyanic acid, sodium salt (1:1) | |
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Record name | SODIUM THIOCYANATE | |
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Melting Point |
572 °F (USCG, 1999), ~300 °C | |
Record name | SODIUM THIOCYANATE | |
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Description | The International Chemical Safety Cards (ICSCs) are data sheets intended to provide essential safety and health information on chemicals in a clear and concise way. The primary aim of the Cards is to promote the safe use of chemicals in the workplace. | |
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